N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine

• IUPAC Name: N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine
• InChI: InChI=1S/C10H12BrClN2/c11-10(3-4-10)7-13-5-8-1-2-9(12)14-6-8/h1-2,6,13H,3-5,7H2
• InChI Key: UUXKOYHSDHLVKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNCC2=CN=C(C=C2)Cl)Br
• Molecular Formula: C10H12BrClN2
• Molecular Weight: 275.57 g/mol

Description

N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine is a synthetic organic compound that features a bromocyclopropyl group attached to a methanamine backbone, with a chloropyridinyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine typically involves multiple steps:

Formation of the Bromocyclopropyl Intermediate: This step involves the bromination of cyclopropane using bromine or N-bromosuccinimide (NBS) under controlled conditions.

Attachment of the Methanamine Group: The bromocyclopropyl intermediate is then reacted with a suitable amine, such as methanamine, under basic conditions to form the desired product.

Introduction of the Chloropyridinyl Group: The final step involves the coupling of the intermediate with 6-chloropyridine, often using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine can undergo various chemical reactions, including:

Substitution Reactions: The bromocyclopropyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The chloropyridinyl group can engage in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and thiols.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) are typical methods.

Coupling Reactions: Palladium catalysts, such as Pd(PPh3)4, are commonly used in cross-coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield azides, nitriles, or thiols, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its unique structural features.

Industry: It can be used in the synthesis of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromocyclopropyl group can form covalent bonds with nucleophilic sites on proteins, while the chloropyridinyl group can engage in π-π interactions with aromatic residues. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[(1-chlorocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine
• N-[(1-bromocyclopropyl)methyl]-1-(4-chloropyridin-3-yl)methanamine
• N-[(1-bromocyclopropyl)methyl]-1-(6-fluoropyridin-3-yl)methanamine

Uniqueness

N-[(1-bromocyclopropyl)methyl]-1-(6-chloropyridin-3-yl)methanamine is unique due to the presence of both a bromocyclopropyl group and a chloropyridinyl group. This combination of functional groups provides distinct reactivity and binding properties, making it a valuable compound for various applications in research and industry.